![molecular formula C13H13ClF3NO2 B2637646 2-Chloro-1-[3-hydroxy-3-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone CAS No. 2411230-45-8](/img/structure/B2637646.png)
2-Chloro-1-[3-hydroxy-3-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone
Description
- Pyrrolidine Ring : The central pyrrolidine ring contributes to its structural stability and reactivity .
- Trifluoromethyl Group : The trifluoromethyl (CF₃) moiety, attached to the phenyl ring, imparts unique physicochemical properties to the compound .
Synthesis Analysis
The synthesis of 2-Chloro-1-[3-hydroxy-3-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone involves several steps, including condensation reactions and functional group transformations. Notably, it can be obtained through protodeboronation of alkyl boronic esters using a radical approach . Further details on the synthetic pathway would require a deeper investigation into relevant literature.
Molecular Structure Analysis
The molecular structure of This compound consists of a pyrrolidine ring with a chloro-substituted phenyl group and a trifluoromethyl group attached . The crystal structure confirms its arrangement in three dimensions .
Chemical Reactions Analysis
Future Directions
: Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes : 2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-[3-(trifluoromethyl)phenyl]- : [The crystal structure of 1-(4-(trifluoromethyl)phenyl)-3,4 … : Processes | Free Full-Text | FDA-Approved Trifluoromethyl Group … - MDPI
Properties
IUPAC Name |
2-chloro-1-[3-hydroxy-3-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClF3NO2/c14-7-11(19)18-6-5-12(20,8-18)9-1-3-10(4-2-9)13(15,16)17/h1-4,20H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXCFTFIFDBAMBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1(C2=CC=C(C=C2)C(F)(F)F)O)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClF3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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